Cas no 88982-39-2 ((prop-2-en-1-yl)boronic acid)

• Product Name: (prop-2-en-1-yl)boronic acid
• CAS No: 88982-39-2
• MF: C₃H₇BO₂
• MW: 85.8974812030792
• MDL: MFCD03094944
• CID: 1939139
• PubChem ID: 11007817
• Update Time: 2025-06-26

(prop-2-en-1-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Prop-2-enylboronic Acid
• 2-Propen-1-yl-boronic pound inverted question markacid
• trans-propenylboronic acid
• CTK7I2653
• (E)-1-prop-1-enyl(dihydroxy)borane
• trans-1-propen-1-ylboronic acid
• (1E)-prop-1-en-1-ylboronic acid
• trans-(1-propen-1-yl)boronic acid
• A838428
• AG-A-95359
• trans-propenyl dihydroxy borane
• CIS-ALLYLBORONIC ACID
• (E)-propenylboronic acid
• PubChem24067
• ALLYL BORONICACID
• 2-propen-1-yl-boronic acid
• (prop-2-en-1-yl)boronic acid
• AKOS013013704
• DB-023654
• EN300-148363
• allylboronic acid
• Boronic acid, 2-propenyl-
• DTXSID30451546
• DTXCID20402365
• QGLVEAGMVUQOJP-UHFFFAOYSA-N
• Prop-2-en-1-ylboronic acid
• allylboronicacid
• 88982-39-2

• MDL： MFCD03094944
• Inchi： 1S/C3H7BO2/c1-2-3-4(5)6/h2,5-6H,1,3H2
• InChI Key： QGLVEAGMVUQOJP-UHFFFAOYSA-N
• SMILES： OB(CC=C)O

Computed Properties

• Exact Mass: 86.0539096Da
• Monoisotopic Mass: 86.0539096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 44.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acids

Additional information on (prop-2-en-1-yl)boronic acid

Introduction to (prop-2-en-1-yl)boronic Acid (CAS No. 88982-39-2)

(prop-2-en-1-yl)boronic acid, with the chemical formula C₄H₆O₂ and CAS number 88982-39-2, is a significant compound in the field of organic synthesis and pharmaceutical development. This boronic acid derivative is widely recognized for its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The compound's unique structure, featuring an allyl group attached to a boronic acid moiety, makes it a versatile intermediate in the construction of complex molecular frameworks.

The relevance of (prop-2-en-1-yl)boronic acid is underscored by its extensive application in the pharmaceutical industry, particularly in the synthesis of biologically active molecules. Boronic acids are known for their ability to form stable complexes with diols, a property that has been exploited in various drug discovery and development processes. Recent advancements in medicinal chemistry have highlighted the role of boronic acid derivatives in the design of novel therapeutic agents, including inhibitors and probes for enzymatic targets.

In recent years, the use of (prop-2-en-1-yl)boronic acid has seen a surge due to its participation in cutting-edge research involving metal-catalyzed reactions. The Suzuki-Miyaura coupling reaction, which relies on boronic acids as key reagents, has been instrumental in the development of novel heterocyclic compounds. These compounds are of particular interest in drug discovery due to their potential to interact with biological targets in unique ways. For instance, studies have demonstrated the efficacy of allylboronic acids in generating complex cyclic structures that mimic natural products, which are often potent pharmacophores.

One of the most compelling aspects of (prop-2-en-1-yl)boronic acid is its role in enabling the synthesis of chiral molecules. The presence of a stereogenic center adjacent to the boronic acid group allows for the preparation of enantiomerically pure compounds, which are crucial for many pharmaceutical applications. The ability to selectively functionalize one face of the allyl group has opened new avenues for asymmetric synthesis, a field that continues to evolve with each new discovery.

The compound's stability under various reaction conditions also makes it an attractive choice for industrial applications. Unlike some other boronic acids that may decompose under harsh conditions, (prop-2-en-1-yl)boronic acid remains robust, allowing for scalable synthesis and purification processes. This stability is particularly important in large-scale pharmaceutical manufacturing, where consistency and yield are critical factors.

Recent research has also explored the use of (prop-2-en-1-yl)boronic acid in polymer chemistry. Boron-containing polymers have gained attention for their unique properties, such as thermal stability and biodegradability. The incorporation of allylboronic acid into polymer backbones has led to materials with enhanced functionalities, making them suitable for applications ranging from coatings to biomedical devices.

The environmental impact of using (prop-2-en-1-yl)boronic acid has also been a focus of study. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry, where the goal is to develop processes that are both efficient and environmentally friendly.

In conclusion, (prop-2-en-1-yl)boronic acid (CAS No. 88982-39-2) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role in organic synthesis, pharmaceutical development, and materials science underscores its importance as a building block for innovative research and industrial applications. As the field continues to advance, it is likely that new applications and uses for this versatile boronic acid derivative will emerge, further solidifying its place as a cornerstone of modern chemistry.